![molecular formula C11H22O3 B6256032 Ethyl 3-hydroxy-2,2,4,4-tetramethylpentanoate CAS No. 59697-76-6](/img/no-structure.png)
Ethyl 3-hydroxy-2,2,4,4-tetramethylpentanoate
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Description
properties
{ "Design of the Synthesis Pathway": "The synthesis of ethyl 3-hydroxy-2,2,4,4-tetramethylpentanoate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2,2,4,4-tetramethylpentan-3-ol", "ethyl chloroformate", "triethylamine", "sodium hydroxide", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Conversion of 2,2,4,4-tetramethylpentan-3-ol to 3-chloro-2,2,4,4-tetramethylpentane using thionyl chloride", "Step 2: Reaction of 3-chloro-2,2,4,4-tetramethylpentane with ethyl chloroformate and triethylamine to form ethyl 3-chloro-2,2,4,4-tetramethylpentanoate", "Step 3: Hydrolysis of ethyl 3-chloro-2,2,4,4-tetramethylpentanoate using sodium hydroxide and water to form ethyl 3-hydroxy-2,2,4,4-tetramethylpentanoate", "Step 4: Extraction of ethyl 3-hydroxy-2,2,4,4-tetramethylpentanoate from the reaction mixture using ethyl acetate" ] } | |
CAS RN |
59697-76-6 |
Molecular Formula |
C11H22O3 |
Molecular Weight |
202.29 g/mol |
IUPAC Name |
ethyl 3-hydroxy-2,2,4,4-tetramethylpentanoate |
InChI |
InChI=1S/C11H22O3/c1-7-14-9(13)11(5,6)8(12)10(2,3)4/h8,12H,7H2,1-6H3 |
InChI Key |
IDGMXZDBBYJRPU-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C(C)(C)C(C(C)(C)C)O |
Purity |
95 |
Origin of Product |
United States |
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